Cas no 92789-48-5 (4-(1-benzofuran-2-carbonyl)aniline)

• Product Name: 4-(1-benzofuran-2-carbonyl)aniline
• CAS No: 92789-48-5
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD09259109
• CID: 3157926
• PubChem ID: 27568108
• Update Time: 2025-11-01

4-(1-benzofuran-2-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(1-benzofuran-2-yl)methanone
• AB87732
• (4-aminophenyl)-(1-benzofuran-2-yl)methanone
• STL352051
• EN300-238343
• BBL031320
• 4-(1-benzofuran-2-carbonyl)aniline
• 92789-48-5
• VS-10416
• AKOS000276009
• F2106-0130
• SCHEMBL19380254

• MDL： MFCD09259109
• Inchi： 1S/C15H11NO2/c16-12-7-5-10(6-8-12)15(17)14-9-11-3-1-2-4-13(11)18-14/h1-9H,16H2
• InChI Key： OJWSCIAZIQBNQS-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=CC=2)N)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 436.2±25.0 °C at 760 mmHg
• Flash Point: 217.6±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(1-benzofuran-2-carbonyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(1-benzofuran-2-carbonyl)aniline

Compound CAS No. 92789-48-5: (4-Aminophenyl)(1-benzofuran-2-yl)methanone

The compound with CAS No. 92789-48-5, known as (4-Aminophenyl)(1-benzofuran-2-yl)methanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aminophenyl group with a benzofuran moiety, connected via a methanone bridge. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of (4-Aminophenyl)(1-benzofuran-2-yl)methanone in various applications, particularly in the realm of drug discovery and material synthesis. The aminophenyl group is known for its ability to participate in hydrogen bonding, which is crucial for bioavailability and target binding in pharmaceutical compounds. On the other hand, the benzofuran moiety contributes aromaticity and electronic conjugation, enhancing the molecule's stability and reactivity. This duality makes the compound a versatile building block for constructing complex molecular architectures.

One of the most promising areas of research involving this compound is its role in the development of advanced materials. Scientists have explored its use as a precursor for synthesizing functional polymers and organic semiconductors. The conjugated system within (4-Aminophenyl)(1-benzofuran-2-yl)methanone allows for efficient charge transport, making it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated enhanced performance metrics when this compound is incorporated into device architectures.

In addition to its material applications, (4-Aminophenyl)(1-benzofuran-2-yl)methanone has shown potential in medicinal chemistry. Researchers have investigated its ability to modulate biological pathways, particularly those involving protein-protein interactions (PPIs). The compound's structural features enable it to act as a scaffold for designing inhibitors of PPIs, which are implicated in various diseases, including cancer and neurodegenerative disorders. Preliminary studies have revealed promising results, with the compound exhibiting selective binding to target proteins and demonstrating efficacy in cellular models.

The synthesis of (4-Aminophenyl)(1-benzofuran-2-yl)methanone typically involves multi-step organic reactions, often employing techniques such as nucleophilic aromatic substitution or cross-coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have facilitated its broader use in research and industrial settings.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Studies have shown that (4-Aminophenyl)(1-benzofuran-2-yl)methanone exhibits moderate persistence in aqueous environments, raising questions about its long-term ecological impact. Ongoing research aims to optimize its degradation pathways and assess its safety profile to ensure sustainable use.

In conclusion, (4-Aminophenyl)(1-benzofuran-2-yl)methanone stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing challenges in drug development and advanced materials engineering. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.